Cas no 61186-05-8 (Phenol, 4-[(dimethylamino)methyl]-, hydrobromide)

• Product Name: Phenol, 4-[(dimethylamino)methyl]-, hydrobromide
• CAS No: 61186-05-8
• MF: C₉H₁₄BrNO
• MW: 232.117561817169
• CID: 489362
• PubChem ID: 71398515
• Update Time: 2025-04-19

Phenol, 4-[(dimethylamino)methyl]-, hydrobromide Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(dimethylamino)methyl]-, hydrobromide
• 4-[(dimethylamino)methyl]phenol,hydrobromide
• DTXSID60819933
• 4-[(Dimethylamino)methyl]phenol--hydrogen bromide (1/1)
• 61186-05-8

• Inchi： 1S/C9H13NO.BrH/c1-10(2)7-8-3-5-9(11)6-4-8;/h3-6,11H,7H2,1-2H3;1H
• InChI Key： KSVKFRIGJDVVSA-UHFFFAOYSA-N
• SMILES： Br.OC1C=CC(=CC=1)CN(C)C

Computed Properties

• Exact Mass: 231.02592
• Monoisotopic Mass: 231.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47